Cas no 1049529-66-9 (4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide)

• Product Name: 4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide
• CAS No: 1049529-66-9
• MF: C₂₅H₂₉N₅O₄S
• MW: 495.593864202499
• CID: 6472428
• Update Time: 2025-05-20

4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide
• 4-butoxy-N-[4-(4-pyrazin-2-ylpiperazin-1-yl)sulfonylphenyl]benzamide

• Inchi： 1S/C25H29N5O4S/c1-2-3-18-34-22-8-4-20(5-9-22)25(31)28-21-6-10-23(11-7-21)35(32,33)30-16-14-29(15-17-30)24-19-26-12-13-27-24/h4-13,19H,2-3,14-18H2,1H3,(H,28,31)
• InChI Key： CMVCSZUTDBSWBD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCN(C3=NC=CN=C3)CC2)(=O)=O)C=C1)(=O)C1=CC=C(OCCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide

Introduction to 4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide and Its Significance in Modern Chemical Biology

4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide, with the CAS number 1049529-66-9, represents a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in modulating biological pathways and its role in the development of novel therapeutic agents. The compound's unique chemical framework, incorporating a butoxy group, a pyrazin-2-yl moiety, and a piperazin-1-ylsulfonyl substituent, positions it as a promising candidate for further investigation in drug discovery and molecular pharmacology.

The structural complexity of 4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide contributes to its multifaceted interactions with biological targets. The presence of the butoxy group can influence solubility and metabolic stability, while the pyrazin-2-yl and piperazin-1-ylsulfonyl components are known for their ability to engage with specific protein binding sites. Such features make this compound a valuable scaffold for designing molecules that can interact with biological systems in a targeted manner.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The piperazin-1-ylsulfonyl moiety in this compound is reminiscent of structures found in several FDA-approved drugs that act on central nervous system (CNS) receptors. This similarity suggests that 4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide could potentially exhibit properties relevant to CNS disorders, such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have hinted at its ability to interact with serotonin receptor subtypes, which could pave the way for its development into a novel therapeutic agent.

The benzamide core of the molecule provides another layer of complexity, allowing for interactions with various enzymes and receptors. Benzamides are well-documented pharmacophores in medicinal chemistry, known for their ability to modulate biological processes ranging from pain perception to immune responses. The specific arrangement of functional groups around the benzamide core in 4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide enhances its potential as a versatile tool for drug discovery.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide with greater accuracy. These computational approaches have been instrumental in identifying key interactions between the compound and its target proteins. For instance, studies using molecular dynamics simulations have revealed that the pyrazin-2-yl group can form stable hydrogen bonds with specific residues in receptor binding pockets, suggesting its importance in mediating biological activity.

Experimental validation of these computational findings has further reinforced the potential of 4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-ylsulfonyl}phenyl)benzamide as a lead compound. In vitro assays have demonstrated its ability to modulate the activity of enzymes such as monoamine oxidase (MAO), which is implicated in mood disorders. Additionally, preliminary animal studies have shown promising effects on behavior relevant to anxiety and depression models. These findings underscore the compound's therapeutic potential and highlight its suitability for further development into a clinical candidate.

The synthesis of 4-butoxy-N-(4-{4-(pyrazin-2-yl)piperazin-1-y lsulfonyl}phenyl)benzamide presents an interesting challenge due to its complex structure. Multi-step synthetic routes have been developed to construct each component of the molecule efficiently. Key steps include the formation of the benzamide core, followed by functionalization with the butoxy, pyrazin -2 - y l, and piperazin -1 - ylsulfonyl groups. Advances in synthetic methodologies have allowed for higher yields and purities, making it feasible to produce sufficient quantities for both preclinical studies and potential clinical trials.

The pharmacokinetic properties of any drug candidate are critical determinants of its clinical efficacy. Studies on 4-butoxy-N-(4-{4-(pyrazin -2 - y l)piperazin -1 - ylsulfony l}phen y l)benz amide have begun to address these aspects. Initial pharmacokinetic assessments suggest favorable properties such as good oral bioavailability and reasonable metabolic stability. These characteristics are essential for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effects.

As research continues, additional insights into the mechanism of action and potential side effects of 4-butoxy-N-( 4 - { 4 - ( py razin - 2 - y l ) piper azin - 1 - yls ul fon y l } phen y l ) benz amide will be uncovered. Ongoing studies are exploring its interactions with other biological targets beyond serotonin receptors, such as inflammatory pathways and neuroprotective mechanisms. These investigations could expand its therapeutic applications beyond CNS disorders to include conditions like chronic pain or autoimmune diseases.

The integration of experimental data with computational modeling has been pivotal in understanding the behavior of complex molecules like CAS no1049529 - 66 - 9 . By combining these approaches, researchers can gain a comprehensive view of how the compound interacts with biological systems at both molecular and systems levels. This holistic understanding is essential for optimizing drug candidates throughout the development pipeline.

In conclusion, 4 - butoxy - N -( 4 - { 4 - ( py razin - 2 - y l ) piper azin - 1 - yls ul fon y l } phen y l ) benz amide represents a promising compound with significant potential in chemical biology and pharmaceutical research . Its intricate structure , characterized by key functional groups such as the butoxy, pyrazin -2-y l, and piper azin -1-y lsulfonyl moieties , positions it as an attractive scaffold for designing novel therapeutic agents . Preliminary studies have highlighted its interactions with CNS-related targets , suggesting applications in treating mood disorders . As research progresses , further exploration into its mechanism of action , pharmacokinetic properties , and therapeutic potential will be crucial . The continued investigation into this compound holds promise for advancing our understanding of complex biological systems and developing innovative treatments for various diseases . p >